Cas no 35087-28-6 (5-Ethyl-1H-pyrazol-3-ol)

5-Ethyl-1H-pyrazol-3-ol Properties

Names and Identifiers

• 3-Ethyl-1H-pyrazol-5(4H)-one
• 3-ethyl-1,4-dihydropyrazol-5-one
• 5-ETHYL-1H-PYRAZOL-3-OL
• AOZOUSZEPXLSLV-UHFFFAOYSA-N
• 5-Ethyl-2,4-dihydro-3H-pyrazol-3-one
• 3-ethyl-2-pyrazoline-5-one
• 35087-28-6
• SCHEMBL1659954
• DTXSID70564043
• 2,4-DIHYDRO-5-ETHYL-3H-PYRAZOL-3-ONE
• AKOS008957048
• +Expand

• MDL： MFCD03730222
• InChIKey： AOZOUSZEPXLSLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8N2O/c1-2-4-3-5(8)7-6-4/h2-3H2,1H3,(H,7,8)
• SMILES： CCC1=NNC(C1)=O

Computed Properties

• Exact Mass: 112.06374
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.063662883g/mol
• Heavy Atom Count: 8
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46